Cas no 2227859-79-0 (methyl (3R)-3-(2,4-dichlorophenyl)-3-hydroxypropanoate)

• Product Name: methyl (3R)-3-(2,4-dichlorophenyl)-3-hydroxypropanoate
• CAS No: 2227859-79-0
• MF: C₁₀H₁₀Cl₂O₃
• MW: 249.090601444244
• CID: 6050815
• PubChem ID: 165636593
• Update Time: 2025-10-10

methyl (3R)-3-(2,4-dichlorophenyl)-3-hydroxypropanoate Chemical and Physical Properties

Names and Identifiers

• methyl (3R)-3-(2,4-dichlorophenyl)-3-hydroxypropanoate
• 2227859-79-0
• EN300-1984678

• Inchi： 1S/C10H10Cl2O3/c1-15-10(14)5-9(13)7-3-2-6(11)4-8(7)12/h2-4,9,13H,5H2,1H3/t9-/m1/s1
• InChI Key： FNVQDTROGWTBIU-SECBINFHSA-N
• SMILES： ClC1C=C(C=CC=1[C@@H](CC(=O)OC)O)Cl

Computed Properties

• Exact Mass: 248.0006996g/mol
• Monoisotopic Mass: 248.0006996g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 46.5Ų

Additional information on methyl (3R)-3-(2,4-dichlorophenyl)-3-hydroxypropanoate

Comprehensive Overview of Methyl (3R)-3-(2,4-Dichlorophenyl)-3-Hydroxypropanoate (CAS No. 2227859-79-0)

Methyl (3R)-3-(2,4-dichlorophenyl)-3-hydroxypropanoate (CAS No. 2227859-79-0) is a chiral ester compound with significant applications in pharmaceutical and agrochemical research. Its unique structural features, including the 2,4-dichlorophenyl moiety and the hydroxypropanoate group, make it a valuable intermediate in synthetic chemistry. The compound's stereospecificity and bioactivity have garnered attention in drug discovery, particularly for targeting enzyme inhibition and receptor modulation.

In recent years, the demand for chiral building blocks like methyl (3R)-3-(2,4-dichlorophenyl)-3-hydroxypropanoate has surged due to advancements in asymmetric synthesis and green chemistry. Researchers are increasingly exploring its potential in sustainable catalysis and biodegradable materials, aligning with global trends toward eco-friendly solutions. The compound's high enantiomeric purity also makes it a candidate for precision medicine, addressing growing interest in personalized therapeutics.

The synthesis of CAS No. 2227859-79-0 typically involves stereoselective reduction or enzymatic resolution, methods that minimize waste and improve yield—a priority for industries adopting circular economy principles. Analytical techniques such as HPLC and NMR are critical for verifying its optical activity and chemical stability, ensuring compliance with stringent regulatory standards like ICH guidelines.

Beyond pharmaceuticals, methyl (3R)-3-(2,4-dichlorophenyl)-3-hydroxypropanoate is studied for its role in crop protection formulations. Its dichlorophenyl segment exhibits herbicidal and fungicidal properties, resonating with the agricultural sector's need for low-toxicity alternatives. This dual applicability underscores its versatility, a trait highly sought after in multi-industry innovation.

As AI-driven drug design gains traction, compounds like CAS No. 2227859-79-0 are frequently modeled for molecular docking simulations. Computational tools predict its interactions with biological targets, accelerating high-throughput screening processes. Such applications align with trending searches on cheminformatics and machine learning in chemistry, reflecting the compound's relevance in cutting-edge research.

Storage and handling of methyl (3R)-3-(2,4-dichlorophenyl)-3-hydroxypropanoate require attention to moisture sensitivity and thermal stability. Best practices include inert atmospheres and low-temperature storage, topics frequently queried in laboratory safety forums. These operational insights are crucial for maintaining the compound's integrity during scale-up production.

In summary, CAS No. 2227859-79-0 exemplifies the convergence of chiral chemistry, sustainability, and technological integration. Its multifaceted utility ensures continued interest across academic and industrial spheres, driven by evolving needs in healthcare, agriculture, and environmental science.